Cas no 3776-19-0 (4,4,6,6-tetrakis(aziridin-1-yl)-N,N,N',N'-tetramethyl-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinine-2,2-diamine)

• Product name: 4,4,6,6-tetrakis(aziridin-1-yl)-N,N,N',N'-tetramethyl-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinine-2,2-diamine
• CAS No: 3776-19-0
• MF: C₁₂H₂₈N₉P₃
• MW: 391.33242
• CID: 1485928
• PubChem ID: 199157

4,4,6,6-tetrakis(aziridin-1-yl)-N,N,N',N'-tetramethyl-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinine-2,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4,4,6,6-tetrakis(aziridin-1-yl)-N,N,N',N'-tetramethyl-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-triazatriphosphinine-2,2-diamine
• 4,4,6,6-tetrakis(aziridin-1-yl)-2-N,2-N,2-N',2-N'-tetramethyl-1,3,5-triaza-2λ⁵,4λ⁵,6λ⁵-triphosphacyclohexa-1,3,5-triene-2,2-diamine
• 1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexahydro-6,6-bis(dimethylamino)-2,2,4,4-tetrakis(1-aziridinyl)-
• 3776-19-0
• 2,2,4,4-Tetrakis(aziridin-1-yl)-6,6-bis(N,N-dimethylamino)cyclotriphosphazene
• SCHEMBL21875589
• DTXSID60191206

• Inchi： InChI=1S/C12H28N9P3/c1-16(2)22(17(3)4)13-23(18-5-6-18,19-7-8-19)15-24(14-22,20-9-10-20)21-11-12-21/h5-12H2,1-4H3
• InChI Key： VPHYMYNRQHFJDP-UHFFFAOYSA-N
• SMILES： CN(C)P1(=NP(=NP(=N1)(N2CC2)N3CC3)(N4CC4)N5CC5)N(C)C

Computed Properties

• Exact Mass: 391.16854
• Monoisotopic Mass: 391.16805292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 57.19